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Compound of Interest

Compound Name: 4-(Difluoromethoxy)nitrobenzene

Cat. No.: B073078

Abstract
These application notes provide a comprehensive guide for the safe and effective handling and storage of 4-(Difluoromethoxy)nitrobenzene (CAS N

intermediate in organic synthesis. The protocols herein are designed to ensure compound integrity, maximize experimental reproducibility, and mainta

proven procedures for handling, storage, and emergency response.

Introduction: The Significance of the Difluoromethoxy Moiety
4-(Difluoromethoxy)nitrobenzene is a critical building block in modern medicinal and agricultural chemistry.[1][2][3] The difluoromethoxy (-OCF₂H) g

molecule can significantly enhance metabolic stability, improve bioavailability, and modulate lipophilicity, which are key factors in drug design.[1] The p

synthesizing a wide range of biologically active compounds, including pharmaceuticals and advanced agrochemicals.[1][2][4]

The nitro group can be readily reduced to an amino group, opening pathways to derivatives like 4-(Difluoromethoxy)aniline, a crucial component in fu

preserving its high purity (typically ≥97-98%) and ensuring the safety of laboratory personnel.[1][5]

Physicochemical & Safety Profile
A thorough understanding of the compound's properties is the foundation of safe handling. The data presented below has been consolidated from mu

Key Physicochemical Data
Property Value

CAS Number 1544-86-1

Molecular Formula C₇H₅F₂NO₃

Molecular Weight 189.12 g/mol

Appearance Light yellow solid, powder, or lump

Melting Point 37-40 °C (lit.)

Boiling Point ~259.6 °C @ 760 mmHg

Solubility Sparingly soluble in water (0.51 g/L at 25°C); Soluble in organic s

Vapor Pressure 0.0±0.5 mmHg at 25°C

Expert Insight: The melting point of 37-40 °C is a critical handling parameter.[1][5][6] In warm laboratories or during summer months, this compound m

particularly during weighing and transfer operations.

GHS Hazard Identification & Safety
4-(Difluoromethoxy)nitrobenzene is classified as hazardous. All personnel must review the Safety Data Sheet (SDS) before work commences.
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Category Information

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements
H302: Harmful if swallowed.H315: Causes skin irritation.H319: C

May cause respiratory irritation.

Precautionary Statements

P261: Avoid breathing dust/fumes.P264: Wash skin thoroughly af

drink or smoke when using this product.P280: Wear protective glo

protection.P302+P352: IF ON SKIN: Wash with plenty of soap an

EYES: Rinse cautiously with water for several minutes. Remove 

to do. Continue rinsing.

Protocols for Handling and Use
Adherence to the following protocols is mandatory to mitigate the risks identified in the hazard profile.

Initial Receipt and Inspection Workflow
All incoming shipments must be treated as potentially hazardous until verified. The following workflow ensures a systematic and safe intake process.

Receive Shipment in Designate

Inspect External Packaging for Dama

Don Appropriate PPE
(Gloves, Safety Glasses)

Verify Compound Identity & Docum
(CoA, SDS)

Quarantine if Damaged or Discrepancy Found

 If Damaged 

Affi

T

Click to download full resolution

Caption: Workflow for receiving and inspecting new containers.

Engineering and Personal Protective Controls
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The primary method for exposure control is to handle the compound within a certified chemical fume hood.

Engineering Controls: Always handle 4-(Difluoromethoxy)nitrobenzene inside a chemical fume hood to control dust and vapors.[8][9] Facilities sh

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (conforming to EN166 or NIOSH standards).[9]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Gloves must be inspected prior to use and changed immediately if contam

Skin and Body Protection: A standard laboratory coat is required. For larger quantities or tasks with a high risk of splashing, a chemical-resistant 

Respiratory Protection: If dust formation is unavoidable or if working outside a fume hood (not recommended), a NIOSH-approved N95 dust mas

Protocol for Weighing and Dispensing
Preparation: Ensure the analytical balance is inside a fume hood or a vented balance enclosure. Place a new weigh boat or appropriate glassware 

Equilibration: Allow the sealed container of 4-(Difluoromethoxy)nitrobenzene to equilibrate to room temperature before opening to prevent conde

Dispensing (Solid): Using a clean spatula, carefully transfer the desired amount of solid to the weigh boat. Avoid generating dust. Close the primary

Dispensing (Liquid): If the ambient temperature has melted the compound, use a calibrated pipette or syringe to transfer the liquid.

Post-Transfer: Clean the spatula and any affected surfaces immediately.

Waste: Dispose of the weigh boat and any contaminated materials (e.g., pipette tips) in the designated solid chemical waste container.

Storage Conditions and Stability
Proper storage is critical for maintaining the compound's integrity and preventing degradation.

Storage Protocol
The following diagram outlines the decision-making process for appropriate storage.
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Storage Condi
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Caption: Logic diagram for correct chemical storage.

Recommended Storage Parameters
Parameter Condition

Temperature
Ambient room temperature (15-25°C).[4] A cool, dark place (<15°

stability.

Atmosphere Store under an inert atmosphere (e.g., Argon or Nitrogen) if poss

Container Keep in the original, tightly sealed container.

Location A designated, locked cabinet for non-combustible solids (Storage

Incompatibles Strong oxidizing agents, strong bases.

Stability: The compound is stable under recommended storage conditions.[7] Avoid exposure to heat, flames, and sparks.[10]

Emergency Response Protocols
Rapid and correct response to an emergency can significantly reduce harm.

Emergency Response Decision Tree
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Skin Contact Eye Contact Inhalatio

Exposure or Spill Occurs

Wash with plenty of soap
and water for 15 min.

Remove contaminated clothing.

 Skin 

Rinse cautiously with water
for at least 15 min.

Remove contact lenses.

 Eye 

Move person to
Keep comfortable f

 Inhalation 

If irritation persists,
seek medical attention.

Seek immediate
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If not breathing, g
respiration. Seek m
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Caption: Decision tree for emergency response actions.

First Aid Measures
Ingestion: Harmful if swallowed.[7] Rinse mouth. Call a POISON CENTER or doctor immediately.[11] Do not induce vomiting.[9]

Fire Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[9] Wear self-contained breathing apparatus (SCBA) for firefighting if nec

Waste Disposal
All waste containing 4-(Difluoromethoxy)nitrobenzene must be treated as hazardous.

Collect surplus material and contaminated items (gloves, wipes, absorbent) in a designated, labeled, and sealed container.

Dispose of the contents and the container in accordance with local, regional, and national hazardous waste regulations.[7][11] Do not empty into dr
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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